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Compound of Interest

Compound Name: BP Fluor 555 Azide
Cat. No.: B15557179
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BP Fluor 555 Azide, a bright, orange-
fluorescent dye designed for the precise labeling of biomolecules through click chemistry. This
document consolidates key safety information, physicochemical properties, and experimental
workflows to facilitate its effective and safe use in research and development.

Physicochemical and Spectral Properties

BP Fluor 555 Azide is a water-soluble fluorescent probe with excitation and emission spectra
suitable for standard microscopy and flow cytometry applications.[1][2] Its key quantitative
properties are summarized below.
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Property Value Reference
Molecular Formula C37H50N6013S4 [2]
Molecular Weight 915.1 g/mol [2][3]
Excitation Maximum (Amax) 555 nm [2][4]
Emission Maximum (Amax) 572 nm [2][4]

Molar Extinction Coefficient 155,000 cm—tM—1 [2][4]1[5]
Solubility Water, DMSO, DMF [2][5]

Purity >95% (HPLC) [5]

Safety Data Summary

While a specific Safety Data Sheet (SDS) for BP Fluor 555 Azide is not publicly available,
safety information can be inferred from the SDS for "Andy Fluor 555 azide," a spectrally similar
compound, and general knowledge of azide-containing compounds. The primary hazards are
associated with the azide functional group and the solvent used for dissolution (commonly
DMSO).

GHS Hazard Classification (based on "Andy Fluor 555 azide" in DMSO)[6]

Hazard Class Category
Flammable liquids 4

Skin corrosion/irritation 3

Serious eye damage/eye irritation 2B
Specific target organ toxicity (single exposure) 3

Personal Protective Equipment (PPE) and Handling
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Precaution Specification Reference

Handle in accordance with
T good industrial hygiene and
andlin
J safety practices. Avoid

formation of dust and aerosols.

Store at -20°C in a dry, cool,
and well-ventilated place.

Storage o [2][5]
Keep container tightly closed

and desiccate.

) Wear tight-sealing safety
Eye Protection [7]

goggles.

) Wear compatible chemical-
Hand Protection ] [7]
resistant gloves.

_ _ Wear suitable protective
Skin/Body Protection ) [61[7]
clothing.

In case of insufficient
Respiratory Protection ventilation, wear a suitable [7]

respirator.

Experimental Protocols and Workflows

BP Fluor 555 Azide is primarily utilized in "click chemistry" for the fluorescent labeling of
alkyne-modified biomolecules. It is compatible with both copper-catalyzed (CUAAC) and
copper-free, strain-promoted (SPAAC) click reactions.[1][2][5][8]

Key Features and Applications:
» High Photostability and Brightness: Ideal for imaging low-abundance targets.[1][2][5]
e pH Insensitivity: Maintains fluorescent properties in a pH range of 4 to 10.[1][2][3]

e Agqueous Solubility: Readily dissolves in agueous buffers, simplifying labeling protocols.[1][2]
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Caption: Logical flow from core properties to application benefits.

The CuAAC reaction provides a highly efficient and specific method for labeling terminal
alkyne-containing molecules with BP Fluor 555 Azide. This reaction is catalyzed by a Cu(l)
species, which can be generated in situ from Cu(ll) salts (e.g., CuSOa) with a reducing agent
(e.g., sodium ascorbate).
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Caption: Workflow for copper-catalyzed click chemistry (CuAAC).

SPAAC offers a copper-free alternative for labeling, which is particularly advantageous for in
vivo applications or when working with systems sensitive to copper cytotoxicity. This method
utilizes a strained cyclooctyne (e.g., DBCO, BCN) that reacts spontaneously with the azide.
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Caption: Workflow for copper-free click chemistry (SPAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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